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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-Dimethyl Citrate, a

dicarboxylic acid ester with emerging significance in biomedical research. The document

details its chemical and physical properties, provides experimental protocols for its synthesis

and biological evaluation, and explores its mechanism of action, particularly its anti-

inflammatory effects through the NF-κB signaling pathway.

Core Properties and Specifications
1,5-Dimethyl Citrate, also known as 2-Hydroxy-1,2,3-propanetricarboxylic Acid 1,3-Dimethyl

Ester or sym-Dimethyl Citrate, is a derivative of citric acid where two of the three carboxylic

acid groups are esterified with methanol.[1][2][3][4] This structural modification alters its polarity

and biological activity compared to the parent compound, citric acid.[1]
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Property Value Reference

CAS Number 53798-96-2 [1][2][3][4]

Molecular Formula C₈H₁₂O₇ [2][4]

Molecular Weight 220.18 g/mol [2][4]

Appearance White to off-white solid [2]

Melting Point >115°C (decomposition) [2]

Solubility DMSO, Methanol (Slightly) [2]

Storage 4°C for long-term storage [2][3]

Synthesis and Applications
Synthesis of 1,5-Dimethyl Citrate
The primary method for synthesizing 1,5-Dimethyl Citrate is the Fischer esterification of citric

acid with methanol, typically in the presence of an acid catalyst.[1] The selective esterification

of the terminal carboxylic acids at positions 1 and 5 is achieved due to the steric hindrance of

the central carboxylic acid group.[1]

Experimental Protocol: Synthesis of 1,5-Dimethyl Citrate

Materials:

Citric acid (anhydrous)

Methanol (anhydrous)

Sulfuric acid (concentrated) or p-Toluenesulfonic acid

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate
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Ethyl acetate

Hexane

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

citric acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the

solution.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the excess

methanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash sequentially with a saturated sodium

bicarbonate solution (to neutralize the acid catalyst), water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude 1,5-Dimethyl Citrate by column chromatography on silica gel using a

mixture of hexane and ethyl acetate as the eluent, or by recrystallization.[5]

Workflow for the Synthesis and Purification of 1,5-Dimethyl Citrate
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Caption: A flowchart illustrating the synthesis and purification process of 1,5-Dimethyl Citrate.
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Application as a Chemical Intermediate
1,5-Dimethyl Citrate serves as a valuable intermediate in organic synthesis. Its structure,

containing a free carboxylic acid, a hydroxyl group, and two ester groups, allows for various

chemical transformations.[1] A notable application is its use as a protected form of citrate in the

synthesis of more complex molecules, such as Mosapride Citric Amide.[2]

Experimental Protocol: General Amide Synthesis from a Carboxylic Acid

Materials:

1,5-Dimethyl Citrate

Amine (e.g., 4-amino-5-chloro-2-ethoxy-N-((4-(4-fluorobenzyl)morpholin-2-

yl)methyl)benzamide for Mosapride synthesis)

Coupling agent (e.g., DCC, EDC/HOBt, or B(OCH₂CF₃)₃)[6]

Anhydrous solvent (e.g., Dichloromethane, DMF, or Acetonitrile)

Procedure:

Dissolve 1,5-Dimethyl Citrate in an anhydrous solvent under an inert atmosphere.

Add the amine to the solution.

Add the coupling agent portion-wise at 0°C.

Allow the reaction mixture to warm to room temperature and stir for several hours until

completion (monitored by TLC).

Filter the reaction mixture to remove any precipitated by-products (e.g., dicyclohexylurea if

DCC is used).

Wash the filtrate with an acidic solution (e.g., 1M HCl), a basic solution (e.g., saturated

NaHCO₃), and brine.
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Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced

pressure.

Purify the resulting amide by column chromatography or recrystallization.

Biological Activity and Mechanism of Action
Anti-inflammatory Activity
Recent studies have highlighted the significant anti-inflammatory properties of 1,5-Dimethyl
Citrate. It has been shown to inhibit the production of pro-inflammatory mediators in

lipopolysaccharide (LPS)-stimulated RAW 264.7 mouse macrophages.

Experimental Protocol: In Vitro Anti-inflammatory Assay

Cell Culture and Treatment:

Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin at 37°C in a 5% CO₂ incubator.

Seed the cells in 96-well plates (for NO and cytokine assays) or 6-well plates (for Western

blot) and allow them to adhere overnight.

Pre-treat the cells with various concentrations of 1,5-Dimethyl Citrate for 1 hour.

Stimulate the cells with 1 µg/mL of LPS for the desired time (e.g., 24 hours for NO and

cytokine analysis, shorter time points for signaling protein phosphorylation).

Nitric Oxide (NO) Assay (Griess Test):

After incubation, collect the cell culture supernatant.

Mix an equal volume of the supernatant with Griess reagent.

Measure the absorbance at 540 nm. The concentration of nitrite is determined using a

sodium nitrite standard curve.

Cytokine Analysis (ELISA):
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Collect the cell culture supernatant.

Determine the concentrations of TNF-α and IL-6 using commercially available ELISA kits

according to the manufacturer's instructions.[1][3][7]

Western Blot Analysis:

Lyse the cells and determine the protein concentration.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane and incubate with primary antibodies against p-IκBα, IκBα, p-NF-κB

p65, NF-κB p65, iNOS, COX-2, and a loading control (e.g., β-actin).

Incubate with the appropriate HRP-conjugated secondary antibodies.

Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mechanism of Action: Inhibition of the NF-κB Signaling
Pathway
The anti-inflammatory effects of 1,5-Dimethyl Citrate are mediated, at least in part, through

the inhibition of the canonical NF-κB signaling pathway. In LPS-stimulated macrophages, LPS

binds to Toll-like receptor 4 (TLR4), initiating a signaling cascade that leads to the activation of

the IKK complex (IKKα/β/γ). The activated IKK complex phosphorylates the inhibitory protein

IκBα, leading to its ubiquitination and subsequent proteasomal degradation. This releases the

NF-κB (p50/p65) dimer, which then translocates to the nucleus. In the nucleus, NF-κB binds to

specific DNA sequences in the promoter regions of pro-inflammatory genes, inducing the

transcription of cytokines like TNF-α and IL-6, and enzymes such as iNOS and COX-2. 1,5-
Dimethyl Citrate has been shown to inhibit the phosphorylation of IKKα/β and IκBα, thereby

preventing the nuclear translocation of NF-κB p65 and suppressing the expression of these

inflammatory mediators.[8]

NF-κB Signaling Pathway and the Inhibitory Action of 1,5-Dimethyl Citrate
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Caption: The inhibitory effect of 1,5-Dimethyl Citrate on the LPS-induced NF-κB signaling

pathway.

Antimicrobial Activity
Citrate and its derivatives have been reported to possess antimicrobial properties. While

specific studies on 1,5-Dimethyl Citrate are limited, the general antimicrobial activity of citrate-

based compounds suggests its potential as an antimicrobial agent. Further investigation is

required to determine its spectrum of activity and efficacy.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

Materials:

1,5-Dimethyl Citrate

Bacterial strains (e.g., E. coli, S. aureus)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Spectrophotometer

Procedure:

Prepare a stock solution of 1,5-Dimethyl Citrate in a suitable solvent (e.g., DMSO) and then

dilute it in MHB to the highest desired concentration.

Perform serial two-fold dilutions of the compound in MHB across the wells of a 96-well plate.

Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard and dilute it to achieve a

final concentration of approximately 5 x 10⁵ CFU/mL in each well.

Include positive controls (bacteria in MHB without the compound) and negative controls

(MHB only).

Incubate the plates at 37°C for 18-24 hours.
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Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of 1,5-
Dimethyl Citrate that completely inhibits visible bacterial growth. This can be assessed

visually or by measuring the optical density at 600 nm.[9][10][11]

Conclusion
1,5-Dimethyl Citrate is a versatile molecule with demonstrated anti-inflammatory activity and

potential applications as an antimicrobial agent and a chemical intermediate. The detailed

protocols and mechanistic insights provided in this guide are intended to facilitate further

research and development of this promising compound in various scientific and therapeutic

areas. The well-defined anti-inflammatory action through the NF-κB pathway presents a clear

target for drug development professionals exploring novel treatments for inflammatory

diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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